![molecular formula C15H16N2O5 B1463299 1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate CAS No. 1228666-48-5](/img/structure/B1463299.png)
1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate
Overview
Description
“1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate” is a heterocyclic compound with the empirical formula C15H16N2O5 . It’s a solid substance with a molecular weight of 304.30 .
Physical and Chemical Properties Analysis
The compound is a solid . Its molecular weight is 304.30 . The CAS Number is 1228666-48-5 . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
Synthesis and Characterization
Compounds with tert-butyl and pyridine structural motifs are frequently synthesized and characterized for various applications. For instance, 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate has been synthesized and coupled with aromatic aldehydes to afford Schiff base compounds, showcasing a method for the creation of complex molecules potentially useful in drug development and materials science. These Schiff base compounds have been characterized using FTIR, NMR spectroscopy, and X-ray crystallographic analysis, revealing detailed structural and electronic properties crucial for their further application in chemical and pharmaceutical research (Çolak et al., 2021).
Chemical Reactivity and Mechanisms
Research on the reactivity of tert-butyl and pyrrolopyridine derivatives has led to findings that contribute to our understanding of complex chemical reactions and mechanisms. Studies include the flash vacuum pyrolysis (FVP) of tert-butyl derivatives to produce significant products like 3-hydroxy-1H-pyrrole, demonstrating the potential of such compounds in synthetic organic chemistry for producing valuable intermediates and end products with specific functional groups (Hill et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
The compound “1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]-pyridine-1,3-dicarboxylate” is a pyrrolopyridine derivative. Pyrrolopyridines are a significant class of heterocyclic compounds that have been found to exhibit a wide range of biological activities . They are often used as building blocks in the synthesis of various biologically active compounds .
Mode of Action
These interactions can lead to various changes in the target molecules, potentially altering their function .
Biochemical Pathways
Pyrrolopyridines can be involved in a variety of biochemical pathways due to their versatile structure. They can act as inhibitors or activators of certain enzymes, potentially affecting multiple pathways .
Pharmacokinetics
The pharmacokinetics of a compound depend on its structure and the presence of functional groups. The tert-butyl and methyl groups in “1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]-pyridine-1,3-dicarboxylate” could potentially affect its absorption, distribution, metabolism, and excretion (ADME) properties .
Result of Action
The result of the compound’s action would depend on its specific targets and mode of action. Given the wide range of biological activities exhibited by pyrrolopyridines, the effects could potentially be diverse .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. The stability of “1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]-pyridine-1,3-dicarboxylate” could potentially be affected by these factors .
Properties
IUPAC Name |
1-O-tert-butyl 3-O-methyl 4-formylpyrrolo[2,3-b]pyridine-1,3-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O5/c1-15(2,3)22-14(20)17-7-10(13(19)21-4)11-9(8-18)5-6-16-12(11)17/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVFBOMUFVCYKOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=C(C2=C(C=CN=C21)C=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70678417 | |
Record name | 1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70678417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1228666-48-5 | |
Record name | 1-(1,1-Dimethylethyl) 3-methyl 4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1228666-48-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-tert-Butyl 3-methyl 4-formyl-1H-pyrrolo[2,3-b]pyridine-1,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70678417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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